Cas no 72338-63-7 (1H-Imidazole-1-butanenitrile)

1H-Imidazole-1-butanenitrile structure
1H-Imidazole-1-butanenitrile structure
Product Name:1H-Imidazole-1-butanenitrile
CAS No:72338-63-7
MF:C7H9N3
MW:135.166460752487
CID:544118
PubChem ID:10855507
Update Time:2025-04-19

1H-Imidazole-1-butanenitrile Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-butanenitrile
    • 4-imidazol-1-ylbutanenitrile
    • 4-(1H-imidazol-1-yl)butanenitrile
    • 72338-63-7
    • DTXSID10445928
    • AKOS000182179
    • SCHEMBL5858630
    • MDL: MFCD08668391
    • Inchi: 1S/C7H9N3/c8-3-1-2-5-10-6-4-9-7-10/h4,6-7H,1-2,5H2
    • InChI Key: AOMLKVXJPBZUTI-UHFFFAOYSA-N
    • SMILES: N1(C=NC=C1)CCCC#N

Computed Properties

  • Exact Mass: 135.07977
  • Monoisotopic Mass: 135.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 41.61
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